9-Fluoro-11beta,17beta-dihydroxy-2,17-dimethylandrost-4-en-3-one

• Molecular Formula: C21H31FO3
• Molecular Weight: 350.5 g/mol
• IUPAC Name: (8S,9R,10S,11S,13S,14S,17S)-9-fluoro-11,17-dihydroxy-2,10,13,17-tetramethyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one
• InChI: InChI=1S/C21H31FO3/c1-12-10-18(2)13(9-16(12)23)5-6-15-14-7-8-20(4,25)19(14,3)11-17(24)21(15,18)22/h9,12,14-15,17,24-25H,5-8,10-11H2,1-4H3/t12?,14-,15-,17-,18-,19-,20-,21-/m0/s1
• InChI Key: ZVKKSLFHXTYQQE-BEEPJJAKSA-N
• Isomeric SMILES: CC1C[C@]2(C(=CC1=O)CC[C@@H]3[C@@]2([C@H](C[C@]4([C@H]3CC[C@]4(C)O)C)O)F)C
• SMILES: CC1CC2(C(=CC1=O)CCC3C2(C(CC4(C3CCC4(C)O)C)O)F)C

Description

9-Fluoro-11beta,17beta-dihydroxy-2,17-dimethylandrost-4-en-3-one is a 3-hydroxy steroid. It has a role as an androgen.

Scientific Research Applications

Biotransformation and Metabolism

• Equine Metabolism of Fluoxymesterone : A study investigated the metabolism of fluoxymesterone (9α-fluoro-11β-17β-dihydroxy-17α-methyl androst-4-ene-3-one) in horses. The parent compound was not detected in urine samples, but metabolites from mono- and di-hydroxylation at C-16 were identified, along with glucuronide formation, highlighting metabolic pathways and target compounds for detecting drug abuse in horse racing (Stanley, Kent, & Rodgers, 1997).

Diagnostic and Testing Applications

• Radioimmunoassay Development for Fluoxymesterone : A study focused on developing a specific and sensitive radioimmunoassay for fluoxymesterone, showcasing the ability to detect small quantities of the drug in serum and demonstrating the assay's specificity influenced by the hydroxyl group at position 11 and the methyl group at position 17 (Colburn, 1975).

Synthetic Chemistry and Novel Compounds

• Synthesis of Novel 9α-Fluorosteroids : Research into synthesizing various 9α-fluorosteroids, including 3β,11β-dihydroxy-9α-fluor-5α-androstane-17-one, identified compounds with heightened anabolic activity, contributing to the understanding of structural effects on steroid function (Reyes-Moreno et al., 2009).

Pharmacokinetic Determinants

• Role in 11beta-Hydroxysteroid Dehydrogenase System : A study examining the 11beta-hydroxysteroid dehydrogenase system identified the importance of structural features like fluorination in determining the efficacy of synthetic glucocorticoids and mineralocorticoids, highlighting the pharmacokinetic relevance of compounds like 9-fluoro-11beta,17beta-dihydroxy-2,17-dimethylandrost-4-en-3-one (Diederich et al., 2002).